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Compound of Interest

Compound Name: Acid-PEG3-SSPy

Cat. No.: B11828301 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the stability of Acid-PEG3-SSPy conjugates during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Acid-PEG3-SSPy and what are its main components?

Acid-PEG3-SSPy is a heterobifunctional crosslinker. Its structure consists of three key parts:

Carboxylic Acid: An amine-reactive group that forms a stable amide bond with primary

amines on proteins or other molecules.

PEG3 Linker: A short, hydrophilic polyethylene glycol spacer that enhances the solubility and

reduces aggregation of the conjugate.

Pyridyl Disulfide (SSPy): A thiol-reactive group that forms a cleavable disulfide bond with

sulfhydryl groups (e.g., from cysteine residues).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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